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Compound of Interest

Compound Name: o-Tolyl-acetyl chloride

Cat. No.: B159740 Get Quote

An In-depth Technical Guide to the Safe Handling of o-Tolyl-acetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
o-Tolyl-acetyl chloride (2-(2-methylphenyl)acetyl chloride) is a specialized acyl chloride

reagent used as a building block in organic synthesis and medicinal chemistry.[1] Its primary

function is to introduce the 2-methylphenylacetyl moiety into target molecules, a critical step in

developing compounds with potential biological activity.[1] Like other acyl chlorides, it is a

highly reactive compound requiring stringent safety protocols to mitigate risks associated with

its handling, storage, and disposal. This guide provides a comprehensive overview of its

hazards and detailed procedures for safe use in a laboratory setting.

Hazard Identification and Classification
o-Tolyl-acetyl chloride is classified as a corrosive and acutely toxic substance. It causes

severe skin burns and eye damage and is harmful if swallowed, inhaled, or in contact with skin.

[2] Upon contact with moisture in the air, it hydrolyzes to form acetic acid and hydrochloric acid,

releasing corrosive white fumes.[3]

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for o-Tolyl-acetyl chloride and related compounds.
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Hazard Class GHS Code Hazard Statement

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage[2]

Serious Eye Damage H318 Causes serious eye damage[2]

Acute Toxicity, Oral H302 Harmful if swallowed[2]

Acute Toxicity, Dermal H312 Harmful in contact with skin[2]

Acute Toxicity, Inhalation H332 Harmful if inhaled[2]

Flammability H227 Combustible liquid

Physical and Chemical Properties
A summary of the key quantitative data for o-Tolyl-acetyl chloride is provided below.

Property Value Source

Molecular Formula C₉H₉ClO [2]

Molecular Weight 168.62 g/mol [2]

CAS Number 10166-09-3 [2]

Appearance Colorless to light yellow liquid [4]

Odor Pungent [4]

Density 1.173 g/mL at 25 °C (77 °F)

Boiling Point 86 °C (187 °F) at 7 hPa

Experimental Protocols: Safe Handling and Storage
Given the reactive and corrosive nature of o-Tolyl-acetyl chloride, meticulous handling and

storage procedures are mandatory. These protocols are designed to prevent accidental

exposure, release, and dangerous reactions.

Engineering Controls
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Fume Hood: All manipulations of o-Tolyl-acetyl chloride must be conducted in a well-

ventilated chemical fume hood to prevent inhalation of vapors and fumes.[4]

Safety Shower & Eyewash: An operational and easily accessible safety shower and eyewash

station are essential in any laboratory where this chemical is handled.[5]

Handling Procedures
Inert Atmosphere: Handle and store the chemical under an inert gas, such as nitrogen or

argon, to prevent hydrolysis from atmospheric moisture.[6]

Transfer: Use appropriate, dry equipment like glass pipettes or funnels for transferring the

liquid to avoid spills.[4] Ensure all equipment is free from water.

Grounding: Ground and bond containers and receiving equipment when transferring to

prevent static discharge, which can be an ignition source.[6][7]

Avoid Incompatibles: Keep the chemical away from water, alcohols, bases, amines, oxidizing

agents, and powdered metals.[4][8][9]

Storage Procedures
Container: Store in a tightly closed, properly labeled container.[6]

Location: Keep in a cool, dry, and well-ventilated area designated for corrosive and reactive

chemicals, away from heat and sources of ignition.[4][6]

Segregation: Store separately from incompatible materials, particularly water and bases.[9]

[10] A water-free storage area is required.[5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to protect against the severe hazards of o-Tolyl-
acetyl chloride.
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Hazard Assessment: o-Tolyl-acetyl Chloride

Required Personal Protective Equipment (PPE)

Corrosive Liquid & Vapor
(Causes Severe Burns)

Reacts with Water

Primary Control:
Work within a certified
Chemical Fume Hood

Eye Protection:
Chemical Safety Goggles AND Face Shield

Skin Protection:
Chemical-Resistant Gloves (e.g., Butyl Rubber)

Flame-Retardant Lab Coat or Apron

Respiratory Protection:
Required if vapors are generated.

Use NIOSH-approved respirator with
organic vapor/acid gas cartridge.

Click to download full resolution via product page

Caption: PPE selection guide for handling o-Tolyl-acetyl chloride.

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an emergency.

Spill Response Workflow
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Spill Detected

Evacuate immediate area.
Alert personnel.

Assess spill size & location.
Is there a fire risk?

Small Spill (<100 mL)
No Ignition Source

Small & No Fire Risk

Large Spill (>100 mL)
OR Ignition Source Present

Large or Fire Risk

Contain with inert absorbent
(vermiculite, dry sand).
DO NOT USE WATER.

Call Emergency Services / EHS.
Evacuate laboratory.

Carefully neutralize with
sodium bicarbonate or soda ash.

Collect residue in a sealed,
labeled hazardous waste container.

Decontaminate area.

Procedure Complete
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Violent / Explosive Reaction Vigorous / Hazardous Reaction Incompatible

o-Tolyl-acetyl
Chloride

Water / Moisture

  Generates HCl gas,
  heat, fire risk

Alcohols

  Exothermic reaction,
  forms esters

Strong Bases
(e.g., NaOH, Amines)

  Exothermic reaction

Strong Oxidizing Agents

  Fire/explosion risk

Powdered Metals

  Potential for ignition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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